Cas no 109168-95-8 (3,4-bis[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]benzaldehyde)

3,4-bis[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]benzaldehyde structure
109168-95-8 structure
Product Name:3,4-bis[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]benzaldehyde
CAS No:109168-95-8
MF:C25H42O11
MW:518.594389438629
CID:1187745
PubChem ID:71334821
Update Time:2025-04-20

3,4-bis[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,4-bis[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]benzaldehyde
    • 3,4-Bis[(2,5,8,11-tetraoxatridecan-13-yl)oxy]benzaldehyde
    • DTXSID50762888
    • 3,4-BIS(2,5,8,11-TETRAOXATRIDECAN-13-YLOXY)BENZALDEHYDE
    • 109168-95-8
    • Inchi: 1S/C25H42O11/c1-27-5-7-29-9-11-31-13-15-33-17-19-35-24-4-3-23(22-26)21-25(24)36-20-18-34-16-14-32-12-10-30-8-6-28-2/h3-4,21-22H,5-20H2,1-2H3
    • InChI Key: UHOVEEKFCWXJPG-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCOCCOC)C1C=C(C=O)C=CC=1OCCOCCOCCOCCOC

Computed Properties

  • Exact Mass: 518.27271215g/mol
  • Monoisotopic Mass: 518.27271215g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 27
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 109Ų
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